2-Methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one

• Molecular Formula: C13H14O2
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 2-methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one
• InChI: InChI=1S/C13H14O2/c1-8(2)13(14)12-7-10-6-9(3)4-5-11(10)15-12/h4-8H,1-3H3
• InChI Key: DCFIQBKDPDQPFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2)C(=O)C(C)C

Description

2-Methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one (CAS 1343223-49-3) is a high-purity benzofuran derivative offered for research and development purposes. This compound features the benzofuran scaffold, a structure of high interest in medicinal chemistry due to its prevalence in biologically active molecules . Benzo[b]furan derivatives are extensively studied for their diverse physiological and pharmacological properties, with research indicating potential in areas such as anticancer, antibacterial, and antifungal activities . The broad spectrum of bioactivities associated with this class of compounds makes them valuable scaffolds for exploring new therapeutic agents . The compound has a molecular formula of C13H14O2 and a molecular weight of 202.25 g/mol . It is characterized by a canonical SMILES string of CC1=CC=C2OC(C(=O)C(C)C)=CC2=C1 . Researchers utilize this and related structures in various applications, including chemical synthesis, molecular docking simulations, and both in vitro and in vivo biological studies to investigate structure-activity relationships . Handling and Safety: This product is for research use only and is not intended for diagnostic or therapeutic applications. Please refer to the Safety Data Sheet (SDS) before use. Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .

Preparation Methods

TFAA-Mediated Acylation of Benzofurans

Recent advancements have utilized trifluoroacetic anhydride (TFAA) as a key acylating agent in benzofuran derivatives. This approach involves the activation of benzofuran rings with TFAA, facilitating subsequent acylation with carboxylic acids to afford ketone derivatives.

Reaction Mechanism:

• Activation of benzofuran with TFAA generates an electrophilic intermediate.
• The carboxylic acid reacts with this intermediate, leading to acylation at the 2-position of benzofuran.
• The process proceeds under reflux conditions in dichloroethane (DCE) at approximately 70°C for 48 hours.

Experimental Conditions:

Parameter	Details
Reagents	Benzofuran, carboxylic acid (e.g., isobutyric acid, benzoic acid, 2-bromobenzoic acid)
Catalyst	TFAA (trifluoroacetic anhydride)
Solvent	Dichloroethane (DCE)
Temperature	70°C
Duration	48 hours

Outcome:

• The method yields various benzofuran ketone derivatives, including 1-(benzofuran-2-yl)-2-methylpropan-1-one, with yields ranging from 36% to 76%, depending on the specific acid and reaction conditions.

Friedel–Crafts Acylation Approach

Although less documented for this specific compound, classical Friedel–Crafts acylation can be adapted:

• Reagents: Acyl chlorides or anhydrides, aluminum chloride catalyst.
• Procedure: Benzofuran is reacted with the acylating agent under anhydrous conditions at controlled temperatures.
• Limitations: Regioselectivity issues and side reactions often necessitate alternative methods, especially for complex substitutions like methyl groups at specific positions.

Multi-step Synthetic Route via Benzofuran Ring Construction

A synthetic pathway involves:

• Construction of the benzofuran core via cyclization of suitable precursors.
• Functionalization at the 2-position through directed lithiation or electrophilic substitution.
• Final acylation with appropriate acylating agents to introduce the propanone side chain.

Example:

• Synthesis of benzofuran via cyclization of 2-hydroxyphenyl ketones.
• Subsequent methylation at the 5-position using methylating agents like methyl iodide.
• Acylation at the 2-position with acyl chlorides or acetic anhydride to form the target ketone.

Specific Synthesis of 2-Methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one

Based on the literature, the most efficient method involves TFAA-mediated acylation, as described in recent patents and research articles.

General Procedure

• Step 1: Dissolve benzofuran (1.0 mmol) in DCE (25 mL).
• Step 2: Add carboxylic acid (1.2 mmol) and TFAA (5.0 mmol).
• Step 3: Heat the mixture at 70°C for 48 hours under stirring.
• Step 4: Quench with water, neutralize with saturated sodium bicarbonate solution.
• Step 5: Extract with ethyl acetate, dry over sodium sulfate.
• Step 6: Purify via column chromatography to isolate the desired ketone.

Variations and Optimization

• Using different acids (e.g., methyl, phenyl, bromophenyl) allows for structural diversification.
• Reaction times and temperatures can be optimized to improve yields.
• Alternative solvents like toluene or chlorinated solvents may be employed based on substrate solubility.

Data Summary and Reaction Table

Method	Reagents	Catalyst/Conditions	Yield (%)	Remarks
TFAA-mediated acylation	Benzofuran + carboxylic acid	TFAA, 70°C, 48 h	36–76	Versatile, high selectivity
Friedel–Crafts acylation	Benzofuran + acyl chloride	AlCl₃, reflux	Variable	Less regioselective
Multi-step synthesis	Benzofuran synthesis + methylation + acylation	Standard organic synthesis	Variable	More complex

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Substitution Reagents: Halogens, nucleophiles

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

2-Methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of enzyme activity or modulation of cellular signaling pathways . The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below summarizes key structural and functional differences between the target compound and related molecules:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties/Findings	Reference
2-Methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one	C₁₃H₁₄O₂*	202.25 (estimated)	Benzofuran, propanone	Aromatic benzofuran enhances stability	—
1-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-1-one	C₁₂H₁₄O₂	190.24	Dihydrobenzofuran, propanone	Liquid at RT; reduced aromaticity due to dihydro structure
2-Methyl-1-(2,4,6-trihydroxyphenyl)propan-1-one	C₁₀H₁₂O₄	196.05 (DIP m/z)	Trihydroxyphenyl, propanone	Polar, light yellow solid; NMR data indicates strong hydrogen bonding
3-(5-Methyl-2-furyl)-1-(p-tolyl)-2-propen-1-one	C₁₅H₁₄O₂	226.27	Furyl, α,β-unsaturated ketone	Conjugated enone system enables Michael addition reactivity
2-(Methylamino)-1-(3-methylphenyl)propan-1-one	C₁₁H₁₅NO	177.24	Methylamino, propanone	Amino group introduces basicity; potential psychoactive properties

*Molecular formula and weight estimated based on structural analogs.

Key Differences and Implications

Aromaticity and Stability: The target compound’s fully aromatic benzofuran ring contrasts with the dihydrobenzofuran in the analog from . The aromatic system likely enhances thermal stability and electron delocalization compared to the partially saturated dihydro derivative .

Reactivity: The α,β-unsaturated ketone in ’s compound enables conjugate addition reactions, whereas the target compound’s isolated propanone group may favor nucleophilic acyl substitutions . The methylamino group in ’s compound introduces basicity, enabling salt formation and altering pharmacokinetic profiles compared to the non-nitrogenated target molecule .

Physical Properties :

• The dihydrobenzofuran analog () is reported as a liquid at room temperature, whereas the trihydroxyphenyl derivative () is a solid, highlighting the impact of substituents on phase behavior .

Biological Activity

2-Methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one is a benzofuran derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound's unique structural features contribute to its distinct chemical properties and biological effects, making it a subject of interest for various research studies.

The molecular formula of 2-Methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one is $C_{13}H_{14}O_2$, with a molecular weight of 202.25 g/mol. Its IUPAC name reflects its complex structure, which includes both methyl and benzofuran moieties. The compound can be synthesized through various methods, including etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions.

Property	Value
Molecular Formula	C13H14O2
Molecular Weight	202.25 g/mol
IUPAC Name	2-methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one
InChI Key	DCFIQBKDPDQPFR-UHFFFAOYSA-N

Biological Activity

Research has indicated that 2-Methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one exhibits several biological activities, including antimicrobial and anticancer properties.

Antimicrobial Activity

In vitro studies have shown that benzofuran derivatives, including this compound, possess significant antimicrobial activity against various pathogens. For instance, derivatives similar to this compound have demonstrated effectiveness against multidrug-resistant strains of Staphylococcus aureus . This suggests potential applications in treating infections caused by resistant bacteria.

Anticancer Activity

The anticancer potential of 2-Methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one has been explored using cancer cell lines such as A549 (human lung adenocarcinoma). Studies indicated that certain structural modifications in related compounds can enhance their cytotoxic effects against cancer cells while maintaining lower toxicity towards non-cancerous cells . The mechanism appears to involve the induction of apoptosis and modulation of cellular signaling pathways.

The biological effects of 2-Methyl-1-(5-methyl-1-benzofuran-2-yl)propan-1-one are attributed to its interaction with specific molecular targets. These interactions may lead to:

• Inhibition of Enzyme Activity : The compound may inhibit key enzymes involved in cancer cell proliferation.
• Induction of Apoptosis : Evidence suggests that it can increase reactive oxygen species (ROS) levels, triggering apoptotic pathways in cancer cells .

Case Studies

Several studies have evaluated the biological activity of benzofuran derivatives:

• Study on Anticancer Activity : A study compared the cytotoxic effects of various benzofuran derivatives against A549 cells using an MTT assay. The results indicated that some derivatives exhibited significant cytotoxicity with IC50 values lower than those observed for standard chemotherapeutics like cisplatin .
• Antimicrobial Efficacy : Another investigation focused on the antimicrobial properties of related compounds against resistant bacterial strains. It was found that specific substitutions could enhance the antimicrobial efficacy, suggesting a pathway for developing new antibiotics .